Cas no 1261772-28-4 (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide)

• Product Name: 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide
• CAS No: 1261772-28-4
• MF: C₁₄H₉F₄NO
• MW: 283.220977544785
• CID: 4995185
• Update Time: 2025-10-23

5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide

• Inchi： 1S/C14H9F4NO/c15-10-4-5-11(13(19)20)12(7-10)8-2-1-3-9(6-8)14(16,17)18/h1-7H,(H2,19,20)
• InChI Key： FLCAIQLZCIOSDX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(N)=O)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1

Additional information on 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide

5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide: A Comprehensive Overview

The compound with CAS No. 1261772-28-4, known as 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemicals. This compound is characterized by its unique structure, which includes a biphenyl core substituted with a trifluoromethyl group and a fluoro group, along with a carboxylic acid amide functional group. These structural features endow the compound with exceptional chemical and biological properties, making it a valuable molecule for various applications.

5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide is synthesized through a series of carefully designed organic reactions. The synthesis typically involves the coupling of aryl halides with carboxylic acids or their derivatives, followed by functionalization to introduce the trifluoromethyl and fluoro substituents. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have significantly improved the efficiency and scalability of this synthesis process. These methods not only enhance the purity of the final product but also reduce the environmental footprint of the manufacturing process.

The chemical properties of 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide are heavily influenced by its electronic structure. The presence of electron-withdrawing groups, such as the trifluoromethyl and fluoro substituents, increases the electrophilicity of the molecule, making it more reactive in certain chemical transformations. This property is particularly advantageous in drug design, where increased reactivity can lead to more potent pharmacological agents. Additionally, the biphenyl core provides rigidity to the molecule, which can enhance its stability and bioavailability when used in pharmaceutical applications.

Recent studies have highlighted the potential of 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. Such findings underscore its potential as a therapeutic agent in oncology.

Beyond pharmaceutical applications, 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide has also found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has shown that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties. This dual functionality positions it as a versatile material for next-generation electronic devices.

In the agrochemical sector, 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for controlling agricultural pests and diseases. Field trials conducted in collaboration with agricultural research institutions have shown favorable results, indicating its potential for large-scale application in crop protection.

The environmental impact of 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide is another area of active research. Scientists are exploring its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary studies suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

In conclusion, 5-fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide (CAS No. 1261772-28-) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key molecule for future innovations in medicine, materials science, and agriculture. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.